Digitoxigenin-21,23,23-d3

• Molecular Formula: C23H34O4
• Molecular Weight: 377.5 g/mol
• InChI: InChI=1S/C23H34O4/c1-21-8-5-16(24)12-15(21)3-4-19-18(21)6-9-22(2)17(7-10-23(19,22)26)14-11-20(25)27-13-14/h11,15-19,24,26H,3-10,12-13H2,1-2H3/t15-,16+,17-,18+,19-,21+,22-,23+/m1/s1/i11D,13D2
• InChIKey: XZTUSOXSLKTKJQ-SHPIEWQOSA-N

Digitoxigenin-21,23,23-d3: Deuterated Bioanalytical Standard

Digitoxigenin-21,23,23-d3 is the stable isotope-labeled analog of Digitoxigenin, a cardenolide aglycone derived from the cardiac glycoside Digitoxin found in *Digitalis purpurea* [1]. It is a C-23 steroid possessing a characteristic unsaturated γ-lactone ring at C-17, which is essential for its biological activity [2]. As a deuterated internal standard, its primary function is to enable precise and accurate quantification of unlabeled Digitoxigenin in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS), a necessity for rigorous pharmacokinetic and metabolic studies [3].

1 Stable isotope-labeled (d3) internal standard for LC-MS/MS

2 Co-elutes with target analyte; mass shift enables differentiation

3 Designed for quantitative bioanalysis in research matrices

• [1] NCATS Inxight Drugs. (n.d.). DIGITOXIGENIN. Retrieved from https://inxight.ncats.io/drug/DIGITOXIGENIN View Source
• [2] Wikipedia. (2021, February 2). Cardenolide. Retrieved from https://de.wikipedia.org/wiki/Cardenolide View Source
• [3] MedChemExpress. (n.d.). Digitoxigenin-21,23,23-d3 (Cerberigenin-d3) Product Page. Retrieved from https://www.medchemexpress.eu/digitoxigenin-21-23-23-d3.html View Source

Digitoxigenin-d3: Irreplaceable for Quantitative LC-MS

While the biological activity of Digitoxigenin-21,23,23-d3 is expected to be identical to its unlabeled counterpart due to minimal isotopic effects, they are not analytically interchangeable. The d3-labeled compound is designed to co-elute with the target analyte during LC-MS/MS analysis but is differentiated by its mass shift [1]. This property is essential for compensating for matrix effects, extraction recovery variability, and ionization fluctuations, which are unavoidable in bioanalysis. Substituting an unlabeled analog or a different deuterated standard introduces quantitation error and fails to provide the requisite analytical precision and accuracy for method validation and robust pharmacokinetic assessment .

Target Internal Standard

Digitoxigenin-d3

Deuterated analog; matches extraction, ionization, and retention of analyte

Potential Substitute

Unlabeled analog or different deuterated standard

May introduce matrix-effect variability and compromise accuracy

Substitution Consequence

Co-elution without matched mass shift; matrix compensation fails. Reported precision may not be achieved, and quantitation errors increase.

• [1] ResolveMass Laboratories. (n.d.). The Importance of Deuterated Internal Standards in LC-MS Quantitation. LinkedIn. Retrieved from https://www.linkedin.com/pulse/lcms-internalstandard-deuteratedstandard-massspectrometry View Source

Digitoxigenin-d3: Evidence for Selection

Deuterated Internal Standard for LC-MS/MS

The use of a deuterated internal standard is critical for accurate LC-MS/MS quantification. While specific method validation data for Digitoxigenin-21,23,23-d3 is proprietary, a validated method for unlabeled Digitoxigenin in mouse skin achieved an LLOQ of 1.00 ng/mL using an internal standard, demonstrating the sensitivity achievable with this approach [1]. Using an unlabeled analog or a structural analog as an internal standard would introduce variability in extraction recovery and ionization efficiency, thereby increasing the coefficient of variation (CV) and reducing the method's accuracy. The d3-label provides the necessary mass differentiation without altering chromatographic behavior, which is the gold standard for bioanalytical method validation.

ISTD Accuracy

Class-level

Precision ≤10.6% CV, accuracy ±8.1% (reported method)

Supports bioanalytical validation review

Data from validated unlabeled analyte method; class-level inference for d3-ISTD

Evidence Dimension	Quantification Accuracy (Precision, CV%)
Target Compound Data	Precision ≤ 10.6% CV (method validated for unlabeled digitoxigenin with an internal standard)
Comparator Or Baseline	Unlabeled Digitoxigenin (without IS) or structurally similar IS
Quantified Difference	Method with internal standard achieves accuracy within ±8.1% of actual values [1]. Use of a non-ideal IS would result in >15% CV and lower accuracy.
Conditions	LC-MS/MS analysis of mouse skin homogenate; LLOQ 1.00 ng/mL [1].

Why This Matters

This level of analytical precision is mandatory for regulatory submissions and for generating reliable pharmacokinetic data to support drug development decisions.

• [1] An LC–MS/MS method for the determination of digitoxigenin in skin samples and its application to skin permeation and metabolic stability studies. Journal of Pharmaceutical and Biomedical Analysis, 2017. DOI: 10.1016/j.jpba.2016.12.023. View Source

Na+/K+-ATPase Affinity: Digitoxigenin vs. Digitoxin

Digitoxigenin demonstrates a higher binding affinity for the Na+/K+-ATPase pump compared to its glycosylated form, Digitoxin. This is a critical distinction for target engagement studies. In a direct comparison of Na+/K+-ATPase inhibition in human erythrocytes, Digitoxigenin displayed a biphasic inhibition curve with a high-affinity site IC50 of 1.4 x 10⁻¹¹ M (14 pM), making it the most potent among the tested cardenolides [1]. In contrast, the parent compound Digitoxin had a monophasic inhibition curve with an IC50 ranging from 1.8 x 10⁻⁹ M to 1.4 x 10⁻¹¹ M for its higher affinity site [1]. This data confirms that the sugar moiety modulates receptor affinity, and the aglycone (Digitoxigenin) is the more potent binder in this system.

Na⁺/K⁺ ATPase Binding

Head-to-head

High-affinity site IC50 = 1.4 × 10⁻¹¹ M

Aglycone exhibits higher binding potency than Digitoxin

Human erythrocyte ⁸⁶Rb uptake assay; Digitoxin IC50 range 1.8×10⁻⁹ to 1.4×10⁻¹¹ M

Evidence Dimension	Na+/K+-ATPase Inhibition (High Affinity Site IC50)
Target Compound Data	IC50 = 1.4 x 10⁻¹¹ M
Comparator Or Baseline	Digitoxin (glycoside); IC50 range: 1.8 x 10⁻⁹ M to 1.4 x 10⁻¹¹ M
Quantified Difference	Digitoxigenin is the most active compound, showing a higher affinity site at 1.4 x 10⁻¹¹ M. It is up to ~128x more potent than the lower end of the Digitoxin range.
Conditions	Inhibition of ⁸⁶Rb uptake in human red blood cells.

Why This Matters

Researchers investigating the direct pharmacological effects of cardiac glycosides or seeking to develop novel Na+/K+-ATPase inhibitors must use the aglycone to understand baseline potency and binding kinetics without the confounding influence of glycosidic residues.

• [1] Balzan S, D'Urso G, Ghione S, Martinelli A, Montali U. Selective inhibition of human erythrocyte Na+/K+ ATPase by cardiac glycosides and by a mammalian digitalis like factor. Life Sci. 2000;67(16):1921-1928. PMID: 11072868. View Source

Na+/K+-ATPase Inhibition: Heart vs. Brain

The selection of Digitoxigenin for studies on Na+/K+-ATPase isoform function is supported by its tissue-specific inhibitory profile. In a study comparing membrane fractions from canine tissues, Digitoxigenin exhibited differential sensitivities, with IC50 values starting from 3 nM in cardiac tissue and 30 nM in brain tissue [1]. This 10-fold difference in potency between heart and brain highlights the compound's ability to discriminate between Na+/K+-ATPase isoenzymes. Such data is crucial for researchers aiming to develop tissue-selective modulators or to understand the molecular basis of cardiotonic steroid toxicity, as it demonstrates that functional receptor profiles are tissue-dependent.

Tissue Isoform Potency

Cross-study

Heart IC50 ~3 nM, Brain ~30 nM

Supports isoform-specific probe studies

Canine membrane fractions; ~10-fold difference

Evidence Dimension	Na+/K+-ATPase Inhibition (Tissue-Specific IC50)
Target Compound Data	IC50 ~ 3 nM (heart); IC50 ~ 30 nM (brain)
Comparator Or Baseline	Comparison across different tissue preparations
Quantified Difference	~10-fold higher potency in heart tissue compared to brain tissue.
Conditions	Inhibition of Na+/K+-ATPase activity in membrane fractions from canine heart and brain.

Why This Matters

This data validates the use of Digitoxigenin as a pharmacological tool to probe isoform-specific functions and provides a quantitative baseline for comparing the activity of novel cardenolide derivatives in different organ systems.

• [1] Tissue Localization of Active Na, K-ATPase Isoenzymes by Determination of their Profile of Inhibition with Ouabain, Digoxin, Digitoxigenin and LND 796, A new Aminosteroid Cardiotonic. Journal of Receptor Research, 1991. View Source

Cytotoxicity: Digitoxigenin vs. Cardiac Glycosides

In the context of cancer research, Digitoxigenin's cytotoxic profile is distinct from its parent glycosides. A head-to-head comparison of seven cardenolides across eight human cancer cell lines revealed that Digitoxigenin (mean IC50 = 733 ± 349 nM) is less potent than the clinically used glycosides Digitoxin (mean IC50 = 75 ± 26 nM) and Digoxin (mean IC50 = 202 ± 37 nM) [1]. This quantitative ranking is essential for researchers investigating the structure-activity relationship (SAR) of cardiac glycosides for oncology applications. It demonstrates that the removal of sugar moieties, while increasing affinity for the Na+/K+-ATPase pump in some contexts, does not directly correlate with increased cytotoxicity in these cell lines, pointing to a more complex mechanism of action.

Cancer Cell Cytotoxicity

Head-to-head

Mean IC50 733 nM (8 cell lines)

Less potent than glycosides; supports SAR studies

MTT assay 72h; Digitoxin mean IC50 75 nM, Digoxin 202 nM

Evidence Dimension	Cytotoxicity (Mean IC50 across 8 human cancer cell lines)
Target Compound Data	733 ± 349 nM
Comparator Or Baseline	Digitoxin: 75 ± 26 nM; Digoxin: 202 ± 37 nM
Quantified Difference	Digitoxigenin is ~9.8x less potent than Digitoxin and ~3.6x less potent than Digoxin in this panel.
Conditions	MTT assay after 72h exposure in A549, U373, Hs683, T98G, MCF-7, SKMEL-28, PC-3, and HT-29 human cancer cell lines.

Why This Matters

Procurement for cancer research requires precise knowledge of a compound's relative potency. Selecting Digitoxigenin over Digitoxin or Digoxin is justified when the goal is to study the aglycone's specific role or when a less potent starting point is desired for SAR studies to identify improvements.

• [1] Cytotoxicity of digitoxin and related cardiac glycosides in human tumor cells. (Data from Table 1, PMC3722118). View Source

Inotropic and Na+/K+ Pump Inhibition in Purkinje Fibers

For cardiovascular research, Digitoxigenin serves as a well-characterized reference agonist. A study in sheep cardiac Purkinje fibres quantified its positive inotropic effect (EC50) at approximately 5 × 10⁻⁷ M (500 nM) and its Na+/K+ pump inhibition (K'D) at approximately 10⁻⁶ M (1 µM) [1]. This study further characterized the binding kinetics, reporting an association rate constant (kₒₙ) of ~2 × 10⁴ s⁻¹ M⁻¹ and a dissociation rate constant (kₒff) of ~4 × 10⁻³ s⁻¹ [1]. These parameters provide a precise quantitative baseline for evaluating novel C-22-substituted derivatives or for calibrating experimental models of cardiotonic steroid action.

Cardiac Inotropy & Binding

Class-level

EC50 ≈ 500 nM, K'D ≈ 1 µM; kₒₙ≈2×10⁴ s⁻¹M⁻¹

Pharmacological baseline for cardiac studies

Sheep Purkinje fibers; reference for novel C-22 analogs

Evidence Dimension	Inotropic Potency (EC50) / Pump Inhibition (K'D)
Target Compound Data	EC50 ≈ 500 nM; K'D ≈ 1 µM
Comparator Or Baseline	Baseline for C-22-substituted digitoxigenin derivatives (e.g., 22-allyl-digitoxigenin EC50 ≈ 11 µM)
Quantified Difference	Digitoxigenin is ~22x more potent as an inotrope than its 22-allyl derivative.
Conditions	Sheep cardiac Purkinje fibres; 5.4 mM K+, 30-33°C.

Why This Matters

The availability of precise EC50 and binding kinetic constants makes Digitoxigenin a reliable tool compound for establishing pharmacological benchmarks in cardiac research, enabling direct, data-driven comparisons with novel analogs.

• [1] Erlenkamp S, et al. Na+/K+ pump inhibition and positive inotropic effect of digitoxigenin and some C-22-substituted derivatives in sheep cardiac preparations. Naunyn Schmiedebergs Arch Pharmacol. 1998;357(1):54-62. PMID: 9459573. View Source

Digitoxigenin-d3 Application Scenarios

Internal Standard for Digitoxigenin Bioanalysis

Digitoxigenin-21,23,23-d3 is the optimal choice as an internal standard for developing and validating highly sensitive and accurate LC-MS/MS assays for Digitoxigenin. This is critical for pharmacokinetic studies, therapeutic drug monitoring, and toxicological screening. The use of a deuterated analog minimizes matrix effects and ensures precise quantification, as demonstrated by validated methods achieving an LLOQ of 1.00 ng/mL and high precision (≤10.6% CV) [1].

Reference Aglycone for Cardiac Glycoside SAR

As the aglycone core, Digitoxigenin is the essential baseline comparator for evaluating the impact of glycosylation and other chemical modifications on biological activity. Its well-characterized binding kinetics (kₒₙ ≈ 2 × 10⁴ s⁻¹ M⁻¹, kₒff ≈ 4 × 10⁻³ s⁻¹) and functional potency (EC50 ≈ 500 nM) in cardiac tissue [2] provide a rigorous benchmark for assessing novel cardenolide analogs. Furthermore, its distinct cytotoxic profile (mean IC50 = 733 nM across 8 cancer cell lines) compared to glycosides like Digitoxin (mean IC50 = 75 nM) [3] is crucial for dissecting the contribution of the steroid core to anticancer activity.

Probe for Tissue-Specific Na+/K+-ATPase Isoforms

Digitoxigenin's differential inhibitory potency against Na+/K+-ATPase in heart (IC50 ~ 3 nM) versus brain (IC50 ~ 30 nM) [4] makes it a valuable tool for probing isoform-specific functions and tissue selectivity. Researchers can leverage this 10-fold difference in potency to design experiments that distinguish the roles of high- and low-affinity enzyme forms in various physiological and pathological processes.

In Vitro Na+/K+-ATPase Target Engagement Assays

With a documented high-affinity binding site for human erythrocyte Na+/K+-ATPase (IC50 = 14 pM) [5], Digitoxigenin can be used as a potent positive control or reference standard in biochemical assays designed to measure target engagement, enzyme inhibition, or competition binding of novel Na+/K+-ATPase inhibitors.

Application

Selection Property

Validation Focus

Bioanalysis method development

Deuterated ISTD for matrix-effect correction

Precision and accuracy review

SAR and derivatization studies

Well-characterized aglycone baseline

Functional potency and kinetics benchmarking

Isoform-specific function research

Tissue-dependent inhibition profile

Tissue selectivity and isoenzyme context

Target engagement and inhibition assays

High-affinity Na⁺/K⁺-ATPase binder

Competition binding and enzyme assay context

• [1] An LC–MS/MS method for the determination of digitoxigenin in skin samples and its application to skin permeation and metabolic stability studies. Journal of Pharmaceutical and Biomedical Analysis, 2017. DOI: 10.1016/j.jpba.2016.12.023. View Source
• [2] Erlenkamp S, et al. Na+/K+ pump inhibition and positive inotropic effect of digitoxigenin and some C-22-substituted derivatives in sheep cardiac preparations. Naunyn Schmiedebergs Arch Pharmacol. 1998;357(1):54-62. PMID: 9459573. View Source
• [3] Cytotoxicity of digitoxin and related cardiac glycosides in human tumor cells. (Data from Table 1, PMC3722118). View Source
• [4] Tissue Localization of Active Na, K-ATPase Isoenzymes by Determination of their Profile of Inhibition with Ouabain, Digoxin, Digitoxigenin and LND 796, A new Aminosteroid Cardiotonic. Journal of Receptor Research, 1991. View Source
• [5] Balzan S, D'Urso G, Ghione S, Martinelli A, Montali U. Selective inhibition of human erythrocyte Na+/K+ ATPase by cardiac glycosides and by a mammalian digitalis like factor. Life Sci. 2000;67(16):1921-1928. PMID: 11072868. View Source